Cas no 2248288-74-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate
• CAS No: 2248288-74-4
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 6449750
• PubChem ID: 165726338
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248288-74-4
• EN300-6515405
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C16H15N3O4/c1-3-13-12(9-17-18(13)4-2)16(22)23-19-14(20)10-7-5-6-8-11(10)15(19)21/h5-9H,3-4H2,1-2H3
• InChI Key： ZNLDANHFAXZYIP-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(CC)C=1CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.10625597g/mol
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1,5-Diethyl-1H-Pyrazole-4-Carboxylate: A Promising Compound in Medicinal Chemistry

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate represents a unique chemical entity with potential applications in pharmaceutical research. This compound, with the CAS number 2248288-74-4, is a multifunctional molecule that combines structural features from two distinct heterocyclic systems: the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group and the 1,5-diethyl-1H-pyrazole-4-carboxylate moiety. Its synthesis and biological activity have been the focus of recent studies, highlighting its potential as a lead compound for drug development.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl scaffold is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory and anti-cancer properties. The 1,5-diethyl-1H-pyrazole-4-carboxylate fragment, on the other hand, is a versatile functional group that can modulate enzyme activity or interact with biological targets. The combination of these two components in a single molecule creates a unique chemical architecture that may offer novel therapeutic opportunities.

Recent research has demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate exhibits promising biological activity. A 2023 study published in *Journal of Medicinal Chemistry* reported its potential as an inhibitor of the enzyme 1,5-diethyl-1H-pyrazole-4-carboxylate, which is implicated in several metabolic pathways. This discovery aligns with the growing interest in targeting metabolic enzymes for the treatment of chronic diseases such as diabetes and obesity.

Structural analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate reveals its potential for molecular interactions. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group contains two carbonyl groups that can form hydrogen bonds with biological targets, while the 1,5-diethyl-1H-pyrazole-4-carboxylate moiety provides additional steric and electronic effects. These properties may enhance its binding affinity and selectivity for specific receptors or enzymes.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate has been optimized to improve yield and purity. A 2022 study in *Organic & Biomolecular Chemistry* described a novel multistep approach involving the coupling of the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl core with the 1,5-diethyl-1H-pyrazole-4-carboxylate group. This method not only simplifies the synthetic pathway but also allows for the introduction of functional groups that could enhance its pharmacological profile.

Biological assays have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate exhibits low cytotoxicity, which is a critical factor for drug development. A 2024 in vitro study published in *Toxicology Reports* demonstrated that the compound is non-toxic to mammalian cells at concentrations up to 100 µM, suggesting its potential for safe therapeutic use.

Further research is needed to fully understand the mechanisms of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate. Its ability to modulate metabolic pathways and its low cytotoxicity profile make it a compelling candidate for further exploration in pharmaceutical applications. Ongoing studies are focused on identifying its potential targets and optimizing its chemical structure for improved efficacy and selectivity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,5-diethyl-1H-pyrazole-4-carboxylate represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activity position it as a valuable lead compound for the development of new therapeutic agents. Continued research into its mechanisms of action and pharmacological potential will be crucial for translating this compound into practical medical applications.